Cas no 23002-56-4 (N-ethyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: N-ethyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 23002-56-4
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 276192
• PubChem ID: 220775
• Update Time: 2025-04-19

N-ethyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-ethyl-
• N-ethyl-1H-Pyrazolo[3,4-d]pyrimidin-4-amine
• 1-Aethoxy-3,7-dimethyl-octan
• 1-ethoxy-3,7-dimethyl-octane
• 3,7-Dimethyloctyl ethyl ether
• 4-Ethylamino-1H-pyrazolo< 3,4-d> pyrimidin
• AC1L3KUC
• AC1Q58R5
• Aethyl-((+-)dihydrocitronellyl)-aether
• Aethyl-(1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-amin
• AR-1C2820
• CTK8D6878
• EINECS 245-237-2
• ethyl-(1(2)H-pyrazolo[3,4-d]pyrimidin-4-yl)-amine
• Octane, 1-ethoxy-3,7-dimethyl-
• NSC4064
• HMS3078M07
• MLS002637724
• CHEMBL1732601
• NoName_262
• 4-ethylaminopyrazolo(3,4-d)pyrimidine
• NSC-4064
• DTXSID00901184
• AKOS009118203
• SMR001547245
• 23002-56-4

• Inchi： 1S/C7H9N5/c1-2-8-6-5-3-11-12-7(5)10-4-9-6/h3-4H,2H2,1H3,(H2,8,9,10,11,12)
• InChI Key： SBDWBYNASHULMY-UHFFFAOYSA-N
• SMILES： N(CC)C1=C2C=NNC2=NC=N1

Computed Properties

• Exact Mass: 163.08597
• Monoisotopic Mass: 163.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 393.8°Cat760mmHg
• Flash Point: 192°C
• Refractive Index: 1.732
• PSA: 66.49